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Compound of Interest

Compound Name: CBS-1114 hydrochloride

Cat. No.: B6619486

For Researchers, Scientists, and Drug Development Professionals

Abstract

CBS-1114 hydrochloride, identified as a potent 5-lipoxygenase (5-LOX) inhibitor, holds
potential for research in inflammation and related disorders. This technical guide provides a
comprehensive overview of the available information regarding its discovery, synthesis, and
mechanism of action. Due to the limited publicly available data on CBS-1114 hydrochloride,
this document summarizes the existing knowledge and provides a framework for future
research and development.

Introduction

Inflammatory processes are at the core of numerous acute and chronic diseases. The 5-
lipoxygenase (5-LOX) pathway plays a crucial role in the biosynthesis of leukotrienes, which
are potent pro-inflammatory lipid mediators. Inhibition of 5-LOX is, therefore, a key therapeutic
strategy for managing a range of inflammatory conditions. CBS-1114 hydrochloride has
emerged as a noteworthy small molecule inhibitor of this pathway. This guide aims to
consolidate the technical information available on CBS-1114 hydrochloride to support
ongoing and future research endeavors.

Discovery and Development
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Detailed information regarding the original discovery, including the specific researchers,
institution, and a precise timeline for the development of CBS-1114 hydrochloride, is not
readily available in the public domain. The compound is recognized commercially as a research
chemical and is identified by its CAS number: 33244-00-7. Further investigation into historical
patent literature and medicinal chemistry archives may be required to uncover the initial
discovery and development history.

Chemical Synthesis

A detailed, peer-reviewed synthesis protocol for CBS-1114 hydrochloride, with the chemical
name 2-(4-chlorophenyl)-N-(pyridin-2-yl)hydrazinecarboxamide hydrochloride, is not explicitly
described in readily accessible scientific literature. However, based on the chemical structure, a
plausible synthetic route can be proposed.

Proposed Synthetic Pathway

The synthesis of CBS-1114 hydrochloride likely involves a multi-step process, starting from
commercially available precursors. A potential synthetic workflow is outlined below.
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Step 2: Hydrochloride Salt Formation

[Hydrochloric Acid (HCI)]
P
. - CBS-1114 Hydrochloride]

[2—(4-chIorophenyl)—N—(pyridin—2—yl)]

hydrazinecarboxamide (Free Base)

Step 1: Formation of Hydrazine Carboxamide Core

[Pyridin—z-yl isocyanate]
’( 2-(4-ch|orophenyl)-N-(pyridin-2-yl)j

hydrazinecarboxamide (Free Base)
[4-Chlorophenylhydrazine]
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Cell Membrane Phospholipids
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Phospholipase A2 (PLA2) 5-LOX Activating Protein (FLAP)
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5-Lipoxygenase (5-LOX)

Oxygenation

5-Hydroperoxyeicosatetraenoic Acid (5-HPETE)

LTA4 Hydrolase

Leukotriene A4 (LTA4) LTC4 Synthase

Leukotriene B4 (LTB4)

Cysteinyl-Leukotrienes (LTC4, LTD4, LTE4)

Inflammation
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Preparation

Prepare serial dilutions of . . .
[CBS—1114 hydrochloride]i Grepare 5-LOX enzyme solutlorD Grepare arachidonic acid substrate]

Assay Eixecution

\j

Add 5-LOX and CBS-1114 dilutions
to 96-well plate

Initiate reaction with
arachidonic acid
G/Ieasure absorbance at 234 ner

Data Analysis

Galculate reaction rates)
[Determine % inhibitiorD

Plot % inhibition vs. [Inhibitor]
to calculate IC50
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 To cite this document: BenchChem. [An In-depth Technical Guide to CBS-1114
Hydrochloride: Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6619486#chs-1114-hydrochloride-discovery-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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